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Compound of Interest

Compound Name: 2,2'-Biimidazole

Cat. No.: B1206591 Get Quote

Characterization of 2,2'-Biimidazole: A
Comparative Analysis
The structural elucidation of molecules is a cornerstone of chemical and pharmaceutical

research. For a planar, heterocyclic compound like 2,2'-biimidazole, a variety of analytical

methods can be employed to determine its structure and purity. This guide compares the

definitive structural information obtained from single-crystal X-ray crystallography with data

from common spectroscopic techniques.

X-ray Crystallography: The Definitive Structure
X-ray crystallography provides unambiguous proof of a molecule's three-dimensional structure,

including bond lengths, bond angles, and crystal packing information.

Table 1: Crystallographic Data for 2,2'-Biimidazole

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1206591?utm_src=pdf-interest
https://www.benchchem.com/product/b1206591?utm_src=pdf-body
https://www.benchchem.com/product/b1206591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Chemical Formula C₆H₆N₄

Molecular Weight 134.14 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a 5.067(2) Å

b 10.786(3) Å

c 11.490(3) Å

β 102.58(3)°

Volume 612.88 Å³

Z 4

Calculated Density 1.453 g/cm³

R-factor 0.054

Data sourced from Acta Crystallographica Section C (1987), C43, 1435-1437.[1]

The crystal structure of 2,2'-biimidazole reveals that the two imidazole rings are nearly

coplanar, with a slight rotation of 4.6° about the central C-C bond.[1] The molecules are

organized into ribbons parallel to the a-axis through intermolecular hydrogen bonds between

the nitrogen atoms of adjacent molecules (N(1)···N(2) = 2.865(5) Å and N(3)···N(4) = 2.879(8)

Å).[1] This extensive hydrogen bonding network accounts for the compound's low solubility in

most solvents except for acidic solutions.[1]

Synthesis and Crystallization: 2,2'-biimidazole can be synthesized by bubbling anhydrous

ammonia through a 20% aqueous solution of glyoxal at a temperature below 293 K.[1] The

resulting precipitate is collected and washed with water and acetone.[1] Single crystals

suitable for X-ray diffraction are obtained by recrystallization from water or a dilute NaOH

solution.[1]
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Data Collection: A suitable single crystal is mounted on a goniometer. The crystal is then

placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. X-ray

diffraction data are collected using a diffractometer equipped with a monochromatic X-ray

source (e.g., Mo Kα, λ = 0.71073 Å) and a detector. The diffractometer rotates the crystal

through a series of angles while collecting diffraction patterns.

Structure Solution and Refinement: The collected diffraction data are processed to determine

the unit cell dimensions and space group. The structure is solved using direct methods or

Patterson methods to obtain an initial model of the atomic positions. This model is then

refined using full-matrix least-squares methods on F² to minimize the difference between the

observed and calculated structure factors. Hydrogen atoms are typically located from the

difference Fourier map and refined isotropically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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